N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide

• IUPAC Name: N'-[(4-fluorophenyl)methyl]-N-(2-thiophen-3-ylethyl)oxamide
• InChI: InChI=1S/C15H15FN2O2S/c16-13-3-1-11(2-4-13)9-18-15(20)14(19)17-7-5-12-6-8-21-10-12/h1-4,6,8,10H,5,7,9H2,(H,17,19)(H,18,20)
• InChI Key: PGNUJEMOJOPDQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C(=O)NCCC2=CSC=C2)F
• Molecular Formula: C15H15FN2O2S
• Molecular Weight: 306.4 g/mol

Description

N-(4-Fluorophenyl)methyl-N-[2-(thiophen-3-yl)ethyl]ethanediamide (FTE) is a novel compound that has recently been developed for use in scientific research. It is a small molecule with a molecular weight of 284.3 g/mol, and a melting point of 207-208°C. FTE is an organofluorine compound that is used as an inhibitor of tyrosine kinases, and has been shown to have a variety of potential applications in the field of medicinal and biological chemistry.

Scientific Research Applications

N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide has been studied extensively for its potential use in the field of medicinal and biological chemistry. It has been used as an inhibitor of tyrosine kinases, which are enzymes involved in signal transduction pathways. In addition, N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide has been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of a variety of cancer cell lines. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, as it has been shown to reduce the levels of amyloid beta in the brain.

Mechanism of Action

N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide is an inhibitor of tyrosine kinases, which are enzymes involved in signal transduction pathways. It binds to the ATP binding site of the enzyme, preventing it from binding to ATP and thus inhibiting its activity. This inhibition of tyrosine kinase activity has been shown to have a variety of effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of angiogenesis.
Biochemical and Physiological Effects
N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of a variety of cancer cell lines, as well as inducing apoptosis in these cells. It has also been shown to inhibit the activity of tyrosine kinases, which can lead to the inhibition of signal transduction pathways. In addition, N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide has been shown to reduce the levels of amyloid beta in the brain, which is a biomarker of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The use of N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide in laboratory experiments has a number of advantages. It is a small molecule with a molecular weight of 284.3 g/mol, and a melting point of 207-208°C, making it easy to handle and store. In addition, it is an organofluorine compound, which makes it relatively stable in aqueous solutions. However, there are also some limitations to its use in laboratory experiments. It is a relatively new compound, and therefore its effects on various biochemical and physiological processes are not yet fully understood. In addition, its effects on living organisms have not yet been studied in detail.

Future Directions

The potential applications of N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide in the field of medicinal and biological chemistry are numerous. Further research is needed to explore the effects of N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide on a variety of biochemical and physiological processes, as well as its effects on living organisms. Additionally, research is needed to develop new methods for synthesizing N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide, as well as methods for controlling its activity in vivo. Finally, research is needed to explore the potential therapeutic applications of N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide, as it has been shown to have a variety of potential applications in the field of medicinal and biological chemistry.

Synthesis Methods

N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide can be synthesized using a multi-step process. The first step involves the synthesis of 4-fluorobenzaldehyde, which is achieved by the reaction of 4-fluorobenzene with sodium borohydride in the presence of a base such as sodium hydroxide. This is followed by the reaction of 4-fluorobenzaldehyde with 2-thiophen-3-yl ethyl bromide in the presence of a base such as sodium carbonate. This reaction yields N'-[(4-fluorophenyl)methyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide.